Cas no 899422-06-1 (2-Bromospiro[fluorene-9,9'-xanthene])

• Product Name: 2-Bromospiro[fluorene-9,9'-xanthene]
• CAS No: 899422-06-1
• MF: C₂₅H₁₅BrO
• MW: 411.290005922318
• MDL: MFCD29050113
• CID: 1080998
• Update Time: 2025-11-02

2-Bromospiro[fluorene-9,9'-xanthene] Chemical and Physical Properties

Names and Identifiers

• 2-Bromospiro(fluorene-9,9'-xanthene)
• 2-Bromospiro[9H-fluorene-9,9'-[9H]xanthene]
• 2-bromospiro[fluorene-9,9'- xanthene]
• 2-bromospiro[fluorene-9,9'-xanthene]
• OL10044
• AK545936
• 2'-Bromospiro[9H-xanthene-9,9'-[9H]fluorene]
• 2-Bromo-spiro[9H-fluorene-9,9-[9H]xanthene]
• 2-Bromospiro[9H-fluorene-9,9′-[9H]xanthene] (ACI)
• 2-Bromospiro[9H-fluoren-9,9′-[9H]xanthene]
• 2-Bromospiro[9H-fluorene-9,9-[9H]xanthene]
• 2-Bromospiro[fluorene-9,9′-xanthene]
• 2-Bromospiro[fluorene-9,9'-xanthene]

• MDL： MFCD29050113
• Inchi： 1S/C25H15BrO/c26-16-13-14-18-17-7-1-2-8-19(17)25(22(18)15-16)20-9-3-5-11-23(20)27-24-12-6-4-10-21(24)25/h1-15H
• InChI Key： MNBDZJINQUZDFP-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C3C(C42C2C(=CC=CC=2)OC2C4=CC=CC=2)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 410.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 539
• Topological Polar Surface Area: 9.2

Experimental Properties

• Boiling Point: 513.8°C at 760 mmHg
• PSA: 9.23000
• LogP: 6.91790

2-Bromospiro[fluorene-9,9'-xanthene] Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Bromospiro[fluorene-9,9'-xanthene]

2-Bromospiro[fluorene-9,9'-xanthene] (CAS 899422-06-1): A Versatile Spirocyclic Compound for Advanced Materials

2-Bromospiro[fluorene-9,9'-xanthene] (CAS 899422-06-1) is a highly specialized spirocyclic compound that has garnered significant attention in materials science and organic electronics. This unique molecule combines the structural features of fluorene and xanthene moieties through a spiro linkage, creating a rigid three-dimensional architecture that offers exceptional photophysical properties. The presence of a bromine substituent at the 2-position makes this compound particularly valuable as a synthetic intermediate for further functionalization.

In recent years, researchers have focused on spirocyclic compounds like 2-Bromospiro[fluorene-9,9'-xanthene] due to their remarkable thermal stability and tunable electronic properties. These characteristics make them ideal candidates for organic light-emitting diodes (OLEDs), organic photovoltaics, and other optoelectronic applications. The compound's rigid structure minimizes molecular aggregation, which is crucial for maintaining high efficiency in luminescent materials.

The synthesis of 2-Bromospiro[fluorene-9,9'-xanthene] typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Analytical characterization of this compound includes nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

One of the most exciting applications of 2-Bromospiro[fluorene-9,9'-xanthene] lies in the development of next-generation display technologies. As consumers demand higher resolution and energy-efficient screens, manufacturers are exploring novel organic semiconductors that can deliver superior performance. The compound's ability to form stable amorphous films makes it particularly attractive for flexible electronics, a rapidly growing market segment.

Beyond electronics, 2-Bromospiro[fluorene-9,9'-xanthene] derivatives show promise in bioimaging applications. The spirocyclic structure provides excellent photostability, while the bromine atom offers a convenient handle for further modifications. Researchers are investigating these compounds as potential fluorescent probes for cellular imaging, addressing the need for more stable and specific diagnostic tools.

The commercial availability of 2-Bromospiro[fluorene-9,9'-xanthene] (CAS 899422-06-1) has increased in response to growing research interest. Suppliers typically offer this compound with high purity (>98%) to meet the stringent requirements of materials science applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain its stability over time.

Recent advances in computational chemistry have enabled better prediction of the properties of spirocyclic compounds like 2-Bromospiro[fluorene-9,9'-xanthene]. Molecular modeling techniques help researchers understand how structural modifications affect electronic properties, accelerating the design of new materials. This computational-guided approach represents a significant trend in modern materials discovery.

Environmental considerations are increasingly important in the development and use of specialized chemicals. 2-Bromospiro[fluorene-9,9'-xanthene] demonstrates favorable environmental profiles compared to many traditional materials, particularly in terms of energy efficiency during device operation. The compound's potential for recycling and recovery from end-of-life products is an active area of investigation.

As research continues, scientists are exploring novel derivatives of 2-Bromospiro[fluorene-9,9'-xanthene] with tailored properties. The introduction of different substituents or extension of the π-conjugated system can fine-tune the compound's optical and electronic characteristics. These modifications open new possibilities for customized applications in various high-tech fields.

The global market for advanced organic electronic materials is projected to grow significantly in the coming years, driving demand for specialized compounds like 2-Bromospiro[fluorene-9,9'-xanthene]. Industry analysts highlight the compound's potential in emerging technologies such as wearable electronics and smart sensors, where its unique combination of properties offers distinct advantages over conventional materials.

Quality control is paramount when working with 2-Bromospiro[fluorene-9,9'-xanthene] for research or industrial applications. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure batch-to-batch consistency. Researchers should verify the compound's purity through appropriate analytical methods before use in sensitive applications.

Looking ahead, the development of more efficient synthetic routes for 2-Bromospiro[fluorene-9,9'-xanthene] could further enhance its commercial viability. Continuous flow chemistry and other process intensification techniques may offer pathways to scale up production while maintaining high purity and reducing environmental impact.

In academic settings, 2-Bromospiro[fluorene-9,9'-xanthene] serves as an excellent model compound for studying structure-property relationships in conjugated systems. Its well-defined geometry and predictable behavior make it valuable for teaching advanced concepts in organic electronics and materials chemistry.

The patent landscape surrounding spirocyclic compounds like 2-Bromospiro[fluorene-9,9'-xanthene] reflects their commercial importance. Numerous applications cover their use in various electronic devices, demonstrating the compound's versatility and the competitive nature of this research area.

For researchers considering working with 2-Bromospiro[fluorene-9,9'-xanthene], proper handling procedures should be followed according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended when handling any fine chemicals.

The future of 2-Bromospiro[fluorene-9,9'-xanthene] research appears bright, with ongoing investigations exploring its potential in cutting-edge applications. As our understanding of molecular engineering advances, this compound and its derivatives will likely play increasingly important roles in developing the next generation of advanced materials.